Cas no 1872860-52-0 (3-Thiophenemethanamine, 4-bromo-N-cyclobutyl-)

• Product Name: 3-Thiophenemethanamine, 4-bromo-N-cyclobutyl-
• CAS No: 1872860-52-0
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 5253697
• Update Time: 2025-08-04

3-Thiophenemethanamine, 4-bromo-N-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 4-bromo-N-cyclobutyl-

• Inchi： 1S/C9H12BrNS/c10-9-6-12-5-7(9)4-11-8-2-1-3-8/h5-6,8,11H,1-4H2
• InChI Key： IQHRVLLKFKDINW-UHFFFAOYSA-N
• SMILES： C1SC=C(Br)C=1CNC1CCC1

Additional information on 3-Thiophenemethanamine, 4-bromo-N-cyclobutyl-

3-Thiophenemethanamine, 4-bromo-N-cyclobutyl-

The compound with CAS No. 1872860-52-0, known as 3-Thiophenemethanamine, 4-bromo-N-cyclobutyl-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring, a bromine substituent, and a cyclobutyl group attached to an amine functional group. The combination of these structural elements makes it a valuable tool for exploring various chemical reactions and potential applications in drug discovery.

Thiophene is a heterocyclic aromatic compound with a five-membered ring containing one sulfur atom. In this compound, the thiophene ring is substituted at the 3-position with a methanamine group. The presence of the bromine atom at the 4-position introduces additional electronic effects, which can influence the reactivity and properties of the molecule. The cyclobutyl group attached to the nitrogen atom adds another layer of complexity to the structure, potentially enhancing the molecule's stability or bioavailability.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the potential of 3-Thiophenemethanamine, 4-bromo-N-cyclobutyl- as a precursor for synthesizing bioactive molecules. Its ability to undergo various substitution and addition reactions makes it a versatile building block in organic synthesis. Moreover, the cyclobutane ring is known for its unique strain properties, which can be exploited to design molecules with specific pharmacokinetic profiles.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a thiophene derivative followed by nucleophilic substitution to introduce the cyclobutyl group. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have further streamlined these processes, making it easier to produce this compound on a larger scale.

In terms of applications, 3-Thiophenemethanamine, 4-bromo-N-cyclobutyl- has shown promise in several areas. For example, it has been used as an intermediate in the synthesis of antiviral agents and anticancer drugs. Its ability to interact with biological targets such as enzymes or receptors makes it a valuable candidate for drug development programs. Additionally, its electronic properties make it suitable for use in materials science applications such as semiconductors or sensors.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for ensuring its safe use and disposal. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, reducing its environmental impact. However, further research is needed to fully characterize its environmental footprint and develop strategies for minimizing any potential risks.

In conclusion, 3-Thiophenemethanamine, 4-bromo-N-cyclobutyl- is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic chemistry and pharmacology. As new insights into its properties continue to emerge from ongoing studies, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovations.